Cas no 897620-53-0 (2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide
• CAS No: 897620-53-0
• MF: C₁₅H₁₂Cl₂N₂OS₂
• MW: 371.304578781128
• CID: 6308770
• PubChem ID: 7189875
• Update Time: 2025-05-24

2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide
• F1822-0432
• 897620-53-0
• AKOS024611992
• 2,5-dichloro-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
• 2,5-dichloro-N-[6-(propan-2-yl)-1,3-benzothiazol-2-yl]thiophene-3-carboxamide
• 2,5-dichloro-N-(6-isopropylbenzo[d]thiazol-2-yl)thiophene-3-carboxamide

• Inchi： 1S/C15H12Cl2N2OS2/c1-7(2)8-3-4-10-11(5-8)21-15(18-10)19-14(20)9-6-12(16)22-13(9)17/h3-7H,1-2H3,(H,18,19,20)
• InChI Key： GBRGDHFEIALQPX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(NC1=NC2=CC=C(C=C2S1)C(C)C)=O

Computed Properties

• Exact Mass: 369.9768107g/mol
• Monoisotopic Mass: 369.9768107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 98.5Ų

Additional information on 2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide

Comprehensive Overview of 2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide (CAS No. 897620-53-0)

2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide (CAS No. 897620-53-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzothiazole and thiophene moieties, exhibits remarkable potential in various applications, including pharmaceutical research and advanced material development. Its molecular structure, featuring a propan-2-yl substituent, contributes to its distinctive chemical properties and reactivity.

The growing interest in heterocyclic compounds like 2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide is driven by their versatility in drug discovery. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to the development of novel therapeutics for diseases such as cancer and inflammatory disorders. Recent studies have highlighted the compound's ability to interact with specific biological targets, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, CAS No. 897620-53-0 is also being explored in the field of organic electronics. Its thiophene-carboxamide structure lends itself to use in conductive polymers and photovoltaic materials, aligning with the global push for sustainable energy solutions. This dual applicability underscores the compound's importance in both life sciences and green technology.

One of the most frequently asked questions about 2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide revolves around its synthesis and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and accurate characterization. These methods are critical for researchers aiming to replicate studies or scale up production for industrial applications.

The compound's stability under various conditions is another area of interest. Studies have shown that CAS No. 897620-53-0 maintains its integrity under moderate temperatures and pH levels, making it suitable for long-term storage and transport. This stability is particularly valuable for laboratories and manufacturers requiring consistent quality in their workflows.

As the demand for specialty chemicals continues to rise, 2,5-dichloro-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylthiophene-3-carboxamide stands out as a compound with significant commercial and scientific potential. Its multifaceted applications, coupled with ongoing research, position it as a key player in the future of advanced materials and drug development.

For researchers and industry professionals, understanding the nuances of this compound is essential. Whether you're exploring its pharmacological properties or its role in organic semiconductors, CAS No. 897620-53-0 offers a wealth of opportunities for innovation and discovery.